2-Chloro-3-fluoro-5-nitropyridine
Overview
Description
2-Chloro-3-fluoro-5-nitropyridine is a chemical compound with the empirical formula C5H2ClFN2O2 and a molecular weight of 176.53 . It is a solid substance and is mainly used in laboratory research and development processes and chemical production processes .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringC1=C(C=NC(=C1F)Cl)N+[O-]
. The compound has a topological polar surface area of 58.7 Ų . Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, nitropyridines are known to undergo a reaction mechanism that is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift .Physical And Chemical Properties Analysis
This compound has a molecular weight of 176.53 g/mol . It has a computed XLogP3-AA value of 1.7 , indicating its lipophilicity. The compound has no hydrogen bond donors, four hydrogen bond acceptors , and a topological polar surface area of 58.7 Ų . Its exact mass and monoisotopic mass are 175.9788832 g/mol .Scientific Research Applications
Synthesis and Chemical Reactions
2-Chloro-3-fluoro-5-nitropyridine has been utilized in various chemical syntheses and reactions. For instance, it has been involved in the preparation of 2-chloro- and 2-amino-5-fluoropyridines through processes like diazotization and thermolysis (Hand & Baker, 1989). Additionally, studies have focused on the kinetics of nucleophilic displacement reactions with substituted α-halogenopyridines, which include this compound (Brewis et al., 1974).
Applications in Dye and Fibre Industries
This compound has been used in the intermediates and dyestuffs for synthetic fibers. It participates in condensation reactions with various anilines, impacting the ultraviolet absorption and infrared NH stretching frequencies, which is critical in dye production (Bell, Day, & Peters, 1967).
Role in Nucleoside Synthesis
This compound plays a role in the synthesis of pyridine nucleosides related to 5-fluorocytosine, a significant compound in medicinal chemistry. This involves various processes like dealkylation, acetylation, and condensation reactions (Nesnow & Heidelberger, 1975).
Structural and Spectroscopic Analysis
The compound has also been the subject of structural and spectroscopic analysis, including X-ray and electronic spectroscopy. Such studies are essential for understanding its physical and chemical properties, which can be relevant for various applications, including the development of optical materials (Jukić et al., 2010).
Kinetics and Reaction Mechanisms
The kinetics of reactions involving this compound with other compounds, such as morpholine and piperidine, have been extensively studied. These studies contribute to a deeper understanding of the reaction mechanisms and rates in organic chemistry (Hamed, 1997).
Safety and Hazards
Mechanism of Action
Target of Action
Nitropyridines, a class of compounds to which 2-chloro-3-fluoro-5-nitropyridine belongs, are often used in the synthesis of various pharmaceuticals and bioactive compounds . Therefore, the specific targets can vary depending on the final compound synthesized using this compound.
Mode of Action
The mode of action of this compound is primarily through its reactivity as a synthetic intermediate . It can participate in various chemical reactions to form more complex structures. For instance, it can be used in Suzuki-Miyaura coupling, a widely applied transition metal-catalyzed carbon-carbon bond-forming reaction .
Biochemical Pathways
Instead, it is used to synthesize other compounds that may have specific interactions with various biochemical pathways .
Result of Action
The result of the action of this compound is the formation of new compounds through various chemical reactions . The specific molecular and cellular effects would depend on the properties of these resulting compounds.
Action Environment
The action of this compound, as a synthetic intermediate, is influenced by the conditions of the chemical reactions in which it is involved. Factors such as temperature, pH, and the presence of catalysts can affect its reactivity . In terms of stability, it should be stored under inert gas at 2-8°C .
properties
IUPAC Name |
2-chloro-3-fluoro-5-nitropyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2ClFN2O2/c6-5-4(7)1-3(2-8-5)9(10)11/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHXURKRHCSAERA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1F)Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2ClFN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00680689 | |
Record name | 2-Chloro-3-fluoro-5-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00680689 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.53 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1079179-12-6 | |
Record name | 2-Chloro-3-fluoro-5-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00680689 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-3-fluoro-5-nitropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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